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Compound of Interest

Compound Name: Tri-tert-butyl(ethenyl)silane

CAS No.: 89200-87-3

Cat. No.: B14144979

Get Quote

Subject: Steric-Controlled Functionalization of Supersilyl-Protected Alkenes Molecule: Tri-tert-
butyl(ethenyl)silane [

] Date: October 26, 2023 Version: 1.2 (Internal Technical Release)

Part 1: Introduction & Physicochemical Profile
The "Steric Fortress" Concept
Tri-tert-butyl(ethenyl)silane represents a unique class of vinyl silanes where the silicon center

is shielded by three bulky tert-butyl groups. Often referred to in advanced organosilicon

literature as a "Supersilyl" derivative (a term also applied to tris(trimethylsilyl)silyl groups), this

specific motif [

] offers exceptional kinetic stability.

Unlike trimethylvinylsilane (TMS-vinyl), which is prone to desilylation under acidic or

nucleophilic attack, the
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group acts as a "steric fortress." It effectively blocks trajectory to the silicon atom, forcing
reactions to occur exclusively at the vinyl group while preventing silicon-carbon bond cleavage.

Physicochemical Properties
Property Value / Characteristic

Implication for
Functionalization

Formula
High lipophilicity; requires non-

polar solvents (Hexane, DCM).

Steric Bulk Cone Angle

Reagents cannot attack the

-carbon easily; high

-regioselectivity.

Si-C Bond Highly Stable

Resistant to protodesilylation

(unlike TMS); survives strong

acids/bases.

Electronic Effect
Strong

-donor

Increases electron density of

the vinyl group; activates

towards electrophiles.

Part 2: Functionalization Protocols
Module A: Anti-Markovnikov Hydroboration-Oxidation
Objective: Synthesis of 2-(tri-tert-butylsilyl)ethanol. Mechanism: The massive steric bulk of the

group reinforces the natural anti-Markovnikov tendency of hydroboration. Boron exclusively
attacks the terminal (

) carbon to avoid the steric clash at the

-position.

Reagents
Substrate: Tri-tert-butyl(ethenyl)silane (1.0 equiv)

Hydroboration Agent: 9-BBN (0.5 M in THF) or
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(1.0 M)

Oxidant:

(30% aq), NaOH (3.0 M aq)

Solvent: Anhydrous THF

Step-by-Step Protocol
Setup: Flame-dry a 50 mL Schlenk flask and cool under Argon. Add Tri-tert-
butyl(ethenyl)silane (1.0 mmol) and anhydrous THF (5 mL).

Hydroboration: Cool the solution to

. Dropwise add 9-BBN (1.2 mmol, 2.4 mL).

Note: 9-BBN is preferred over

for higher regioselectivity, though the steric bulk of the silane makes

acceptable.

Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours.

Checkpoint: Monitor by TLC (stain with

; the silane is UV inactive/weak).

Oxidation: Cool the reaction mixture back to

.

Add NaOH (3.0 M, 2 mL) slowly.

Add

(30%, 2 mL) dropwise. Caution: Exothermic.

Workup: Stir at
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for 1 hour to ensure complete oxidation of the C-B bond. Extract with Diethyl Ether (

). Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc 9:1).

Expected Outcome: >95% yield of the primary alcohol. No secondary alcohol (Markovnikov

product) is observed due to steric prohibition.

Module B: Electrophilic Bromination (Dibromide
Formation)
Objective: Synthesis of (1,2-dibromoethyl)tri-tert-butylsilane. Challenge: Standard vinyl silanes

often undergo substitution (desilylation) with bromine. The

group prevents nucleophilic attack on Silicon, forcing the reaction to proceed via addition to
form the stable dibromide.

Reagents
Substrate: Tri-tert-butyl(ethenyl)silane[1]

Electrophile: Bromine (

) or Pyridinium Tribromide

Solvent:

(DCM) or

Step-by-Step Protocol
Dissolution: Dissolve the silane (1.0 mmol) in DCM (10 mL) at

.

Addition: Add

(1.05 equiv) dropwise as a solution in DCM.
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Observation: The red color of bromine should disappear rapidly, indicating consumption.

Mechanistic Control: Stir at

for 30 mins.

Insight: The intermediate is a bromonium ion. The bulky Si group stabilizes the transition

state but prevents the typical "elimination of silyl bromide" seen with TMS derivatives.

Quench: Add saturated

(sodium thiosulfate) to remove excess bromine.

Isolation: Extract with DCM, dry over

.

Result: The product is the 1,2-dibromide.[2]

Note: Attempting to eliminate HBr to form the

-bromo vinyl silane requires a strong, non-nucleophilic base (e.g., LTMP) due to the
shielding of the

-proton.

Module C: Radical Addition (Giese-Type)
Objective: C-C bond formation at the

-position. Rationale: The

group is an excellent stabilizer for

-silyl radicals.

Protocol Summary
Radical Source: Alkyl halide (

) + AIBN/Bu3SnH (or photoredox catalyst).
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Reaction: The radical

adds to the terminal carbon (

-position).

Intermediate: The resulting radical is

to the Silicon. The bulky

group stabilizes this radical, preventing polymerization and favoring H-abstraction to
complete the addition.

Part 3: Mechanistic Visualization
The following diagram illustrates the steric influence of the Supersilyl group on incoming

reagents.
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Caption: Figure 1. The "Supersilyl" group directs regioselectivity to the terminal carbon and

prevents silicon cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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